Sildenafil Nitrate

• CAS: 252951-59-0
• Molecular Formula: C22H31N7O7S
• Molecular Weight: 537.6 g/mol
• InChI: InChI=1S/C22H30N6O4S.HNO3/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28;2-1(3)4/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29);(H,2,3,4)
• InChIKey: RBQNFEVGNSBKSU-UHFFFAOYSA-N

Sildenafil Nitrate: Dual PDE5 Inhibitor & NO Donor

Sildenafil nitrate (also designated NCX 911) is a nitrate salt of sildenafil that combines phosphodiesterase type 5 (PDE5) inhibition with intrinsic nitric oxide (NO)-releasing capability within a single molecular entity . Unlike sildenafil citrate, which purely inhibits PDE5 to elevate cGMP, sildenafil nitrate simultaneously donates NO to stimulate soluble guanylyl cyclase (sGC), thereby driving cGMP synthesis while blocking its hydrolysis [1]. Its molecular formula is C22H31N7O7S (MW 537.59 Da), and its crystal structure has been definitively solved as sildenafil nitrate trihydrate by single-crystal X-ray diffraction [2]. This compound is supplied exclusively for preclinical laboratory research and is not approved for human therapeutic use.

1

Dual-mechanism PDE5/NO donor tool Single entity combines PDE5 inhibition with spontaneous NO release for pathway interrogation

2

NO-deficient condition research Retains relaxant response when endogenous NO synthesis is blocked (L-NAME models)

3

Structurally authenticated trihydrate Crystal structure solved; nitrate counterion distinct from citrate for salt screening studies

• [1] Shukla N, Jones R, Persad R, Angelini GD, Jeremy JY. Effect of sildenafil citrate and a nitric oxide donating sildenafil derivative, NCX 911, on cavernosal relaxation and superoxide formation in hypercholesterolaemic rabbits. Eur J Pharmacol. 2005;517(3):224-231. doi:10.1016/j.ejphar.2005.05.012 View Source
• [2] Yunuskhodjayev AN, Iskandarova SF, Komilov JB, Sabirov VK. Crystal structures of sildenafil compounds with nitrate and di(citrato)zinc counterions. Z Naturforsch B. 2022;77(9):589-600. doi:10.1515/znb-2022-0019 View Source

Sildenafil Nitrate Irreplaceability in NO Deficiency

Conventional PDE5 inhibitors such as sildenafil citrate, tadalafil, and vardenafil depend on endogenous nitric oxide production to generate cGMP; their efficacy collapses when NO bioavailability is compromised, as occurs in diabetic, hypercholesterolaemic, or post-nerve-injury conditions [1]. Sildenafil nitrate circumvents this dependency by releasing NO spontaneously, sustaining cGMP production even when endogenous NO synthase is pharmacologically inhibited by L-NAME [2]. This dual pharmacophore architecture means that experimental protocols requiring PDE5 inhibition under NO-deficient conditions cannot produce equivalent results with standard sildenafil salts or other PDE5 inhibitors; the nitrate moiety is not an interchangeable counterion but a functionally essential component of the molecule's mechanism.

Mechanism Standard PDE5 inhibitors (sildenafil citrate, tadalafil) depend on endogenous NO; efficacy may decline in NO-compromised models

Architecture Nitrate counterion is an active NO-donor moiety, not an interchangeable solubility salt; removal negates dual pharmacology

Identity Sildenafil nitrate trihydrate has distinct solid-state fingerprint vs. citrate salt; substitution may invalidate QC/identity verification protocols

• [1] Kalsi JS, Ralph DJ, Thomas P, Bellringer J, Minhas S, Kell PD, Cellek S. A nitric oxide-releasing PDE5 inhibitor relaxes human corpus cavernosum in the absence of endogenous nitric oxide. J Sex Med. 2005;2(1):53-61. doi:10.1111/j.1743-6109.2005.20105.x View Source
• [2] Kalsi JS, Kell PD, Cellek S, Ralph DJ. NCX-911, a novel nitric oxide-releasing PDE5 inhibitor relaxes rabbit corpus cavernosum in the absence of endogenous nitric oxide. Int J Impot Res. 2004;16(2):195-200. doi:10.1038/sj.ijir.3901157 View Source

Sildenafil Nitrate vs. Standard PDE5 Inhibitors: Quantitative Evidence

NCX-911 vs. Sildenafil: NO Synthase Inhibition Potency

In isolated human corpus cavernosum (HCC) strips pre-contracted with phenylephrine, NCX-911 (sildenafil nitrate) and sildenafil showed comparable potency under control conditions (EC50 = 733.1 ± 94.4 nM vs. 800.7 ± 155.8 nM). However, when endogenous NO synthesis was blocked with L-NAME (500 μM), the potency of sildenafil decreased approximately 3-fold to EC50 = 2446.7 ± 256.8 nM (P < 0.001 vs. control), whereas NCX-911 potency was essentially unchanged at EC50 = 980.4 ± 106.7 nM [1]. This represents a 2.5-fold potency advantage for NCX-911 under NO-deficient conditions. Both compounds were equivalently blocked by the sGC inhibitor ODQ (EC50 = 6578 ± 1150 and 6488 ± 938 nM, respectively), confirming that NCX-911 acts upstream via NO donation to sGC [1].

Human corpus cavernosum
NOS blockade

Head-to-head

EC50: 980.4 nM (NCX-911) vs 2446.7 nM (sildenafil) under L-NAME

Supports NO-independent relaxation endpoint context

Sildenafil potency shifted ~3-fold; NCX-911 shift ~1.3-fold

Evidence Dimension	EC50 for relaxation of human corpus cavernosum under NO synthase inhibition (L-NAME 500 μM)
Target Compound Data	EC50 = 980.4 ± 106.7 nM (NCX-911)
Comparator Or Baseline	EC50 = 2446.7 ± 256.8 nM (sildenafil)
Quantified Difference	2.5-fold lower EC50 (≈3-fold less potency loss); sildenafil shifted 3.1-fold vs. NCX-911 shifted 1.3-fold relative to control
Conditions	Isolated human corpus cavernosum tissue, phenylephrine pre-contraction, L-NAME 500 μM, in vitro organ bath

Why This Matters

For researchers modeling ED in NO-deficient states (diabetes, radical prostatectomy, aging), NCX-911 provides a tool that retains full relaxant efficacy where sildenafil loses ~67% of its potency, enabling more physiologically relevant pharmacological interrogation.

• [1] Kalsi JS, Ralph DJ, Thomas P, Bellringer J, Minhas S, Kell PD, Cellek S. A nitric oxide-releasing PDE5 inhibitor relaxes human corpus cavernosum in the absence of endogenous nitric oxide. J Sex Med. 2005;2(1):53-61. doi:10.1111/j.1743-6109.2005.20105.x View Source

NCX-911 vs. Sildenafil: Rabbit Corpus Cavernosum NOS Blockade

In rabbit corpus cavernosum, NCX-911 and sildenafil were equipotent under basal conditions (EC50 = 997.8 ± 195.7 vs. 1000.5 ± 140.8 nM). In the presence of the NO synthase inhibitor L-NAME (500 μM), sildenafil potency decreased approximately 5-fold to EC50 = 4959.1 ± 882.1 nM (P < 0.001), while NCX-911 potency was only marginally affected (EC50 = 1281.2 ± 268.3 nM) [1]. This translates to a 3.9-fold potency advantage for NCX-911 under NO synthase blockade, consistent with its spontaneous NO-releasing property. Both compounds potentiated nitrergic relaxations with similar potencies, indicating that NCX-911 retains PDE5 inhibitory activity equivalent to sildenafil [1].

Rabbit corpus cavernosum
NOS blockade

Head-to-head

EC50: 1281.2 nM (NCX-911) vs 4959.1 nM (sildenafil) under L-NAME

Cross-species replication of NO-independent mechanism

Sildenafil shifted ~5-fold; NCX-911 shifted ~1.3-fold from baseline

Evidence Dimension	EC50 for relaxation of rabbit corpus cavernosum under NO synthase inhibition (L-NAME 500 μM)
Target Compound Data	EC50 = 1281.2 ± 268.3 nM (NCX-911)
Comparator Or Baseline	EC50 = 4959.1 ± 882.1 nM (sildenafil)
Quantified Difference	3.9-fold lower EC50 (sildenafil shifted ~5-fold from baseline vs. NCX-911 shifted ~1.3-fold)
Conditions	Isolated rabbit corpus cavernosum strips, L-NAME 500 μM, in vitro organ bath

Why This Matters

This cross-species replication (rabbit + human) strengthens the evidence that NCX-911's NO-donating property is mechanistically robust, making it a reproducible tool for in vivo rabbit models of vasculogenic ED where endogenous NO is impaired.

• [1] Kalsi JS, Kell PD, Cellek S, Ralph DJ. NCX-911, a novel nitric oxide-releasing PDE5 inhibitor relaxes rabbit corpus cavernosum in the absence of endogenous nitric oxide. Int J Impot Res. 2004;16(2):195-200. doi:10.1038/sj.ijir.3901157 View Source

NCX 911 vs. Sildenafil Citrate: Superoxide Inhibition in Pulmonary Endothelial Cells

In cultured porcine pulmonary artery endothelial cells (PAECs) stimulated with the TXA2 analogue U46619 (10 nM, 16 h), NCX 911 inhibited superoxide (O2•−) formation with an IC50 of 0.26 nM, compared to 1.85 nM for sildenafil citrate—a 7.1-fold greater potency [1]. NCX 911 also suppressed gp91phox (the catalytic subunit of NADPH oxidase) expression more potently than sildenafil citrate. Both effects were reversed by the guanylyl cyclase inhibitor ODQ (1 μM) and the PKG inhibitor Rp-8-Br-cGMPS (10 μM), confirming cGMP/PKG pathway mediation. NCX 911 generated NO in a cell-free system and stimulated cGMP formation in PAECs to a greater degree than sildenafil citrate, demonstrating that the nitrate moiety directly contributes NO bioactivity beyond PDE5 inhibition alone [1].

PAEC superoxide
inhibition

Head-to-head

IC50: 0.26 nM (NCX 911) vs 1.85 nM (sildenafil citrate)

Supports NADPH oxidase / oxidative stress pathway research

Reported 7.1-fold lower IC50 in U46619-stimulated PAECs

Evidence Dimension	IC50 for inhibition of superoxide (O2•−) formation in U46619-stimulated PAECs (16 h incubation)
Target Compound Data	IC50 = 0.26 nM (NCX 911)
Comparator Or Baseline	IC50 = 1.85 nM (sildenafil citrate)
Quantified Difference	7.1-fold lower IC50 (0.26 nM vs. 1.85 nM)
Conditions	Porcine pulmonary artery endothelial cells (PAECs), 10 nM U46619 stimulation, 16 h incubation, spectrophotometric superoxide measurement, Western blot for gp91phox

Why This Matters

For researchers investigating NADPH oxidase-driven pathologies (ARDS, pulmonary hypertension, ischemia-reperfusion), NCX 911 offers a sub-nanomolar tool compound that simultaneously suppresses superoxide generation and replenishes NO, a dual mechanism unattainable with sildenafil citrate at equivalent concentrations.

• [1] Muzaffar S, Shukla N, Srivastava A, Angelini GD, Jeremy JY. Sildenafil citrate and sildenafil nitrate (NCX 911) are potent inhibitors of superoxide formation and gp91phox expression in porcine pulmonary artery endothelial cells. Br J Pharmacol. 2005;146(1):109-117. doi:10.1038/sj.bjp.0706305 View Source

NCX-911 vs. Sildenafil: Diabetic Rat Anococcygeus Relaxation

In the anococcygeus muscle isolated from 16-week streptozotocin-induced diabetic rats, NCX-911 reduced phenylephrine-induced tone with an EC50 of 1765.9 ± 303.5 nM, significantly outperforming sildenafil (EC50 = 2842.2 ± 640.3 nM, P < 0.05) [1]. Notably, while sildenafil potency decreased 3.4-fold from the non-diabetic control (EC50 = 827.1 ± 167.3 nM), NCX-911 potency shifted only 1.6-fold from its control value (EC50 = 1088.8 ± 165.0 nM), demonstrating superior retention of pharmacological activity under diabetic conditions. The NO-independent sGC activator BAY41-2272 was the most potent overall (EC50 = 209.7 ± 27.3 nM in diabetic tissue), serving as a positive control for bypassing endogenous NO deficiency entirely [1].

Diabetic rat
anococcygeus

Head-to-head

EC50: 1765.9 nM (NCX-911) vs 2842.2 nM (sildenafil)

Model-response endpoint context: NO-deficient ED pathology

NCX-911 lost 1.6-fold potency vs control; sildenafil lost 3.4-fold

Evidence Dimension	EC50 for relaxation of diabetic rat anococcygeus muscle (16-week STZ model)
Target Compound Data	EC50 = 1765.9 ± 303.5 nM (NCX-911)
Comparator Or Baseline	EC50 = 2842.2 ± 640.3 nM (sildenafil) and EC50 = 209.7 ± 27.3 nM (BAY41-2272)
Quantified Difference	1.6-fold lower EC50 than sildenafil; NCX-911 lost 1.6-fold potency vs. control while sildenafil lost 3.4-fold
Conditions	Isolated rat anococcygeus muscle, streptozotocin-induced 16-week diabetes, phenylephrine pre-contraction, organ bath

Why This Matters

In long-term diabetic ED models where nitrergic neurodegeneration depletes endogenous NO, NCX-911 provides intermediate efficacy between conventional PDE5 inhibitors and pure sGC activators, offering a pharmacological tool to dissect the relative contributions of NO donation vs. PDE5 inhibition in diabetic vasculopathy.

• [1] Kalsi JS, Bahadur G, Kell PD, Cellek S, Ralph DJ, Minhas S. A comparative study of sildenafil, NCX-911 and BAY41-2272 on the anococcygeus muscle of diabetic rats. Int J Impot Res. 2004;16(6):479-485. doi:10.1038/sj.ijir.3901224 View Source

NCX 911 vs. Sildenafil Citrate: cGMP & NO Release

In porcine PAECs, NCX 911 stimulated cGMP formation to a greater degree than sildenafil citrate, an effect that was blocked by the guanylyl cyclase inhibitor ODQ [1]. In a cell-free system, NCX 911 generated measurable NO, whereas sildenafil citrate did not [1]. In hypercholesterolaemic rabbit cavernosal tissue, NCX 911 augmented cGMP levels above baseline, an effect also blocked by ODQ, confirming sGC-dependent cGMP elevation [2]. These data establish that NCX 911 functions as a bona fide NO donor independent of cellular enzymatic activation, distinguishing it mechanistically from sildenafil citrate which relies entirely on endogenous NO production for cGMP elevation.

cGMP & NO
release

Head-to-head

NCX 911: spontaneous NO release; cGMP elevation blocked by ODQ

Confirms nitrate moiety as active NO-donor pharmacophore

Sildenafil citrate lacks direct NO release; requires endogenous NO

Evidence Dimension	NO generation (cell-free fluorescence assay) and cGMP stimulation (PAECs and rabbit cavernosal tissue)
Target Compound Data	NCX 911: spontaneous NO release in cell-free system; augmented cGMP in PAECs and cavernosal tissue (blocked by ODQ)
Comparator Or Baseline	Sildenafil citrate: no direct NO release; cGMP elevation dependent on exogenous or endogenous NO; blocked by L-NIO (eNOS inhibitor)
Quantified Difference	Qualitative difference: NCX 911 generates NO directly; sildenafil citrate does not. NCX 911 cGMP augmentation blocked by ODQ but not by L-NAME; sildenafil citrate cGMP effect blocked by L-NIO.
Conditions	Cell-free NO detection (fluorescence), cultured PAECs, hypercholesterolaemic rabbit cavernosal tissue ± ODQ (10 μM), ± L-NIO (10 μM)

Why This Matters

This mechanistically confirms that sildenafil nitrate is not merely a salt form for solubility enhancement—the nitrate counterion is a pharmacologically active NO-donating moiety, making NCX 911 a single-molecule dual-mechanism tool for studies requiring simultaneous PDE5 inhibition and NO supplementation.

• [1] Muzaffar S, Shukla N, Srivastava A, Angelini GD, Jeremy JY. Sildenafil citrate and sildenafil nitrate (NCX 911) are potent inhibitors of superoxide formation and gp91phox expression in porcine pulmonary artery endothelial cells. Br J Pharmacol. 2005;146(1):109-117. doi:10.1038/sj.bjp.0706305 View Source
• [2] Shukla N, Jones R, Persad R, Angelini GD, Jeremy JY. Effect of sildenafil citrate and a nitric oxide donating sildenafil derivative, NCX 911, on cavernosal relaxation and superoxide formation in hypercholesterolaemic rabbits. Eur J Pharmacol. 2005;517(3):224-231. doi:10.1016/j.ejphar.2005.05.012 View Source

Sildenafil Nitrate Trihydrate Crystal Structure

The crystal structure of sildenafil nitrate trihydrate, (HSild)NO3·3H2O, was solved by single-crystal X-ray diffraction and published in 2022 [1]. The structure confirms a singly charged (HSild)+ cation protonated on the methylated nitrogen of the piperazine ring, with a nitrate (NO3−) counterion and three water molecules of crystallization in the asymmetric unit. This contrasts structurally with sildenafil citrate monohydrate, where the citrate counterion forms a more complex hydrogen-bonding network and the crystal exhibits different stability properties [1]. The compound was additionally characterized by FTIR spectroscopy and Hirshfeld surface analysis, providing a complete solid-state fingerprint for batch identity verification [1].

Crystal structure
identity

Reported

(HSild)NO3·3H2O, monoclinic, nitrate counterion

Supports identity verification in procurement

Distinct from sildenafil citrate monohydrate; XRPD/FTIR applicable

Evidence Dimension	Crystal structure and solid-state identity
Target Compound Data	Sildenafil nitrate trihydrate: (HSild)NO3·3H2O, monoclinic crystal system, protonation at piperazine N, nitrate anion with three lattice waters
Comparator Or Baseline	Sildenafil citrate monohydrate: distinct crystal packing, citrate counterion, different hydration state and stability profile
Quantified Difference	Structural: different counterion (NO3− vs. citrate), different hydration stoichiometry (trihydrate vs. monohydrate), distinct Hirshfeld surface fingerprint
Conditions	Single-crystal X-ray diffraction at low temperature, FTIR spectroscopy, Hirshfeld surface calculations (CrystalExplorer)

Why This Matters

For procurement, the published crystal structure provides an unambiguous identity standard for incoming QC. The distinct nitrate counterion and trihydrate form can be verified by XRPD or FTIR, enabling detection of counterfeit or mislabeled material—a critical quality gate when sourcing from suppliers where sildenafil citrate is the dominant commercial form.

• [1] Yunuskhodjayev AN, Iskandarova SF, Komilov JB, Sabirov VK. Crystal structures of sildenafil compounds with nitrate and di(citrato)zinc counterions. Z Naturforsch B. 2022;77(9):589-600. doi:10.1515/znb-2022-0019 View Source

Sildenafil Nitrate: Research Application Scenarios

Erectile Dysfunction in NO-Deficient Models

In diabetic rat anococcygeus muscle, NCX-911 retains relaxant potency (EC50 shift only 1.6-fold vs. sildenafil's 3.4-fold loss), directly addressing the limitation that conventional PDE5 inhibitors exhibit reduced efficacy when endogenous nitrergic NO is depleted [1]. In hypercholesterolaemic rabbit cavernosal tissue, NCX-911 is more potent than sildenafil citrate at reversing impaired carbachol-stimulated relaxation and inhibiting superoxide formation [2]. These properties make NCX-911 the PDE5 inhibitor of choice for preclinical ED studies where the experimental pathology inherently compromises NO bioavailability, enabling more faithful pharmacological rescue experiments.

ARDS & Pulmonary Oxidative Stress Research

NCX 911 inhibits superoxide formation in pulmonary artery endothelial cells with an IC50 of 0.26 nM—7.1-fold more potent than sildenafil citrate (IC50 = 1.85 nM)—and suppresses gp91phox (NADPH oxidase catalytic subunit) expression [1]. Because ARDS pathogenesis involves NADPH oxidase-driven superoxide production that negates NO bioavailability, NCX 911 provides a single-agent tool that simultaneously quenches superoxide (via direct NO-O2•− reaction, confirmed by xanthine oxidase assay with SOD reversal) and replenishes NO signaling [1]. This dual antioxidant/NO-donating capability cannot be replicated by sildenafil citrate alone at comparable concentrations.

cGMP Signaling: PDE5 Inhibition vs. NO Donation

The L-NAME vs. ODQ differential blockade experiments in human and rabbit corpus cavernosum demonstrate that NCX-911's mechanism bifurcates: its PDE5 inhibitory component is unmasked when sGC is blocked (ODQ), while its NO-donating component sustains activity when endogenous NO synthesis is blocked (L-NAME) [1]. This makes NCX-911 a uniquely informative pharmacological probe. In protocols comparing NCX-911 (dual mechanism), sildenafil (PDE5 inhibition only), and BAY41-2272 (sGC activation only), researchers can deconvolve the relative contributions of NO donation, PDE5 inhibition, and direct sGC activation to tissue-specific cGMP responses [2].

Solid-State & Preformulation Reference Standards

The fully solved crystal structure of sildenafil nitrate trihydrate (space group, unit cell parameters, FTIR assignment, Hirshfeld surface analysis) provides an unambiguous analytical reference standard [1]. For laboratories developing salt screening, co-crystal engineering, or dissolution/permeability comparisons between sildenafil salt forms, the nitrate salt offers a structurally characterized comparator with distinct physicochemical properties from the citrate salt (different LogP, different aqueous solubility profile, different hydration stoichiometry). Procurement of this compound is warranted when the research objective requires a structurally authenticated sildenafil salt form other than the ubiquitous citrate.

Application

Selection Property

Validation Focus

NO-deficient vascular relaxation models

NO-independent PDE5 inhibition

Endothelium-dependent relaxation endpoint review

Pulmonary oxidative stress / NADPH oxidase research

Sub-nanomolar superoxide inhibition with concurrent NO donation

gp91phox expression and superoxide endpoint monitoring

cGMP pathway dissection (PDE5 vs. sGC contribution)

Dual PDE5 inhibitor / NO donor pharmacological probe

ODQ vs. L-NAME differential blockade context

Salt/crystal engineering and preformulation reference

Structurally solved nitrate trihydrate with distinct solid-state properties

XRPD/FTIR identity verification against citrate comparator

• [1] Kalsi JS, Ralph DJ, Thomas P, Bellringer J, Minhas S, Kell PD, Cellek S. A nitric oxide-releasing PDE5 inhibitor relaxes human corpus cavernosum in the absence of endogenous nitric oxide. J Sex Med. 2005;2(1):53-61. doi:10.1111/j.1743-6109.2005.20105.x View Source
• [2] Kalsi JS, Kell PD, Cellek S, Ralph DJ. NCX-911, a novel nitric oxide-releasing PDE5 inhibitor relaxes rabbit corpus cavernosum in the absence of endogenous nitric oxide. Int J Impot Res. 2004;16(2):195-200. doi:10.1038/sj.ijir.3901157 View Source
• [3] Shukla N, Jones R, Persad R, Angelini GD, Jeremy JY. Effect of sildenafil citrate and a nitric oxide donating sildenafil derivative, NCX 911, on cavernosal relaxation and superoxide formation in hypercholesterolaemic rabbits. Eur J Pharmacol. 2005;517(3):224-231. doi:10.1016/j.ejphar.2005.05.012 View Source
• [4] Muzaffar S, Shukla N, Srivastava A, Angelini GD, Jeremy JY. Sildenafil citrate and sildenafil nitrate (NCX 911) are potent inhibitors of superoxide formation and gp91phox expression in porcine pulmonary artery endothelial cells. Br J Pharmacol. 2005;146(1):109-117. doi:10.1038/sj.bjp.0706305 View Source
• [5] Kalsi JS, Bahadur G, Kell PD, Cellek S, Ralph DJ, Minhas S. A comparative study of sildenafil, NCX-911 and BAY41-2272 on the anococcygeus muscle of diabetic rats. Int J Impot Res. 2004;16(6):479-485. doi:10.1038/sj.ijir.3901224 View Source
• [6] Yunuskhodjayev AN, Iskandarova SF, Komilov JB, Sabirov VK. Crystal structures of sildenafil compounds with nitrate and di(citrato)zinc counterions. Z Naturforsch B. 2022;77(9):589-600. doi:10.1515/znb-2022-0019 View Source